Cas no 1226443-17-9 (2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one)

2-[4-(2-Fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a structurally complex heterocyclic compound featuring a thienopyrimidinone core functionalized with a fluorophenylpiperazine moiety and a p-tolyl substituent. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors due to the presence of the fluorophenylpiperazine pharmacophore. The thienopyrimidinone framework offers synthetic versatility for further derivatization, while the fluorine atom may enhance metabolic stability. The compound's distinct structural features make it a candidate for investigating selective receptor modulation, with possible applications in neurological or psychiatric disorder research. Its physicochemical properties warrant careful characterization for optimal bioavailability.

2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one structure

1226443-17-9 structure

Product Name:2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

CAS No:1226443-17-9

MF:C₂₃H₂₁FN₄OS

MW:420.502446889877

CID:5394866

Update Time:2025-06-09

2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-1H-thieno[3,2-d]pyrimidin-4-one
- 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
- Inchi： 1S/C23H21FN4OS/c1-15-6-8-16(9-7-15)17-14-30-21-20(17)25-23(26-22(21)29)28-12-10-27(11-13-28)19-5-3-2-4-18(19)24/h2-9,14H,10-13H2,1H3,(H,25,26,29)
- InChI Key： PISRIMNAOPPDQC-UHFFFAOYSA-N
- SMILES： C1(N2CCN(C3=CC=CC=C3F)CC2)=NC(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N1

2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-4801-2μmol	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-4801-5μmol	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-4801-10μmol	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-4801-20μmol	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	20μmol	$79.0	2023-09-10
Life Chemicals	F3398-4801-1mg	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	1mg	$54.0	2023-09-10
Life Chemicals	F3398-4801-2mg	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	2mg	$59.0	2023-09-10
Life Chemicals	F3398-4801-3mg	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	3mg	$63.0	2023-09-10
Life Chemicals	F3398-4801-4mg	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	4mg	$66.0	2023-09-10
Life Chemicals	F3398-4801-5mg	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	5mg	$69.0	2023-09-10
Life Chemicals	F3398-4801-10mg	2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one	1226443-17-9	10mg	$79.0	2023-09-10

2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Additional information on 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

Research Brief on 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1226443-17-9)

The compound 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1226443-17-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's unique structural features, which include a thieno[3,2-d]pyrimidin-4-one core coupled with a fluorophenylpiperazine moiety. This combination has been shown to confer high affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a candidate for further investigation in neurological and psychiatric disorders.

One of the key advancements in the research of this compound is its optimized synthesis route, which has been refined to improve yield and purity. Recent publications describe a multi-step synthetic protocol that involves the condensation of 4-methylphenyl-substituted thienopyrimidinone with 2-fluorophenylpiperazine under controlled conditions. The resulting product has been characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity.

Pharmacological evaluations have revealed that 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one exhibits selective binding to serotonin and dopamine receptor subtypes. These findings are particularly relevant for the development of novel therapeutics for conditions such as schizophrenia, depression, and Parkinson's disease. Additionally, the compound's pharmacokinetic profile, including its metabolic stability and blood-brain barrier permeability, has been investigated in preclinical models, yielding encouraging results.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential off-target effects and long-term safety profiles need to be addressed through further preclinical and clinical studies. However, the current body of research underscores the potential of 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one as a valuable tool for understanding CNS disorders and developing targeted treatments.

In conclusion, the latest research on 2-[4-(2-fluorophenyl)piperazin-1-yl]-7-(4-methylphenyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS: 1226443-17-9) highlights its potential as a novel therapeutic agent with applications in neurology and psychiatry. Continued investigation into its mechanisms of action and clinical potential is warranted to fully realize its therapeutic benefits.